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Compound of Interest
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carboxylate

Cat. No.: B042539 Get Quote

An In-depth Technical Guide to Ethyl 2-aminothiazole-5-carboxylate

Abstract
Ethyl 2-aminothiazole-5-carboxylate is a heterocyclic compound featuring a core thiazole

ring substituted with an amino group and an ethyl carboxylate group. It serves as a crucial

building block and intermediate in organic synthesis, particularly within the pharmaceutical and

agrochemical industries.[1][2][3] Its derivatives have shown a wide range of biological activities,

including potential as antimicrobial, anti-inflammatory, antidiabetic, and anticancer agents.[1][4]

[5][6] This document provides a comprehensive overview of its fundamental chemical and

physical properties, synthesis protocols, reactivity, and key applications, intended for

researchers and professionals in drug development and chemical synthesis.

Chemical and Physical Properties
Ethyl 2-aminothiazole-5-carboxylate is typically a white to pale brown solid.[2][4][7] It is

generally soluble in polar organic solvents and slightly soluble or insoluble in water.[1][4] The

core properties are summarized in the table below.
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Property Value Source(s)

IUPAC Name
ethyl 2-amino-1,3-thiazole-5-

carboxylate
[1]

Synonyms

2-Amino-5-

(ethoxycarbonyl)thiazole, Ethyl

2-amino-5-thiazolecarboxylate

[1][2]

CAS Number 32955-21-8 [1][2][8]

Molecular Formula C₆H₈N₂O₂S [1][2][8]

Molecular Weight 172.21 g/mol [1][2][8][9]

Appearance
White to yellow or light brown

crystal/powder
[2][4][7]

Melting Point
152-163 °C (may vary with

purity)
[2][8][9]

Boiling Point ~308.0 °C (Predicted) [4][7][9]

Density ~1.34-1.4 g/cm³ (Predicted) [4][9]

Purity ≥97-98% (by HPLC) [2][8]

Storage 0-8 °C [2][4][8]

SMILES CCOC(=O)C1=CN=C(S1)N [1][8]

InChI Key
VNZXERIGKZNEKB-

UHFFFAOYSA-N
[1][8]

Spectroscopic Data
Characterization of Ethyl 2-aminothiazole-5-carboxylate is typically performed using

standard spectroscopic methods like NMR, IR, and Mass Spectrometry.[1][5]
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Technique Data Source(s)

UV-Vis (in EtOH) λmax: 299 nm [4][7]

¹H NMR, ¹³C NMR
Spectra are used for structural

confirmation.
[5][10]

Mass Spectrometry

Used to confirm molecular

weight and fragmentation

patterns.

[5]

Infrared (IR)
Spectra are recorded to

identify functional groups.
[5]

Synthesis and Reactivity
Synthesis Protocols
The synthesis of Ethyl 2-aminothiazole-5-carboxylate often follows variations of the

Hantzsch thiazole synthesis. A common and efficient one-pot method involves the reaction of

an alpha-halo carbonyl compound (or a precursor) with thiourea.

Representative Experimental Protocol (One-Pot Method): This protocol is a composite of

similar methods described in the literature.[5][11]

Halogenation: A solution of ethyl 3-ethoxyacrylate (1.0 eq) is prepared in a mixed solvent

system, such as water/dioxane or water/THF.[5][11] The mixture is cooled to a low

temperature (e.g., -10 °C to 0 °C).

N-bromosuccinimide (NBS) (1.1-1.2 eq) is added slowly to the solution to form the alpha-

bromo intermediate in situ. The reaction is stirred at room temperature for 1-2 hours.[5][11]

Cyclization: Thiourea (1.0 eq) is added to the reaction mixture. The entire mixture is then

heated to 80 °C and maintained for 1-2 hours to facilitate the cyclization and formation of the

thiazole ring.[5][11]

Work-up and Isolation: The solution is cooled to room temperature. A base, such as aqueous

ammonia, is added to adjust the pH, causing the product to precipitate.[5][11]
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The resulting solid is collected by filtration, washed thoroughly with water, and dried under a

vacuum to yield the final product, Ethyl 2-aminothiazole-5-carboxylate.[5][11]

Start Reagents
(Ethyl 3-ethoxyacrylate, NBS)

Step 1: In Situ Bromination
(Water/Dioxane, 0°C to RT)

 Add NBS

Thiourea

Step 2: Cyclization
(Heat to 80°C)

 Add Thiourea

Step 3: Work-up
(Cooling, Basification with NH₃)

Final Product
(Ethyl 2-aminothiazole-5-carboxylate)

 Filter & Dry

Click to download full resolution via product page

Caption: General workflow for the one-pot synthesis of Ethyl 2-aminothiazole-5-carboxylate.
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Chemical Reactivity
The molecule's reactivity is dictated by its three primary functional groups: the amino group, the

ethyl ester, and the thiazole ring itself.

Nucleophilic Amino Group: The 2-amino group is nucleophilic and can readily participate in

reactions with various electrophiles, such as acylation, alkylation, and condensation with

aldehydes or ketones to form Schiff bases or other derivatives.[1] This reactivity is

fundamental to its use as a scaffold in drug synthesis.

Ester Group: The ethyl ester can be hydrolyzed under acidic or basic conditions to the

corresponding carboxylic acid. This acid can then be activated and coupled with amines to

form amides, a key step in the synthesis of drugs like Dasatinib.[10]

Condensation Reactions: The compound can undergo condensation reactions, for instance,

with aldehydes or ketones, leading to more complex heterocyclic systems.[1]

Applications in Research and Drug Development
Ethyl 2-aminothiazole-5-carboxylate is not typically an active pharmaceutical ingredient (API)

itself but is a highly valued intermediate.[1][2]

Anticancer Drug Development: It is a key building block for the synthesis of kinase inhibitors.

[5] A prominent example is its use in the synthesis of Dasatinib, a potent inhibitor used to

treat chronic myeloid leukemia.[10] Its derivatives have shown significant anti-proliferative

effects against various cancer cell lines.[1][6]

Antimicrobial Agents: The 2-aminothiazole scaffold is present in numerous compounds with

demonstrated efficacy against various bacterial strains.[1][5]

Other Pharmaceutical Research: Derivatives are explored as dual-action antidiabetic agents

(glycogen phosphorylase inhibitors), anti-inflammatory agents, and treatments for

hypertension and allergies.[4][5]

Agrochemicals: It serves as an intermediate in the formulation of fungicides and herbicides,

contributing to the development of crop protection products with improved selectivity.[2]
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Ethyl 2-aminothiazole-5-carboxylate
(Core Building Block)

Functional Group Modification
(e.g., N-protection, ester hydrolysis)

 Step A

Coupling Reactions
(e.g., Amide bond formation)

 Step B

Further Elaboration / Deprotection

 Step C

Complex Bioactive Molecules
(e.g., Dasatinib, Other Kinase Inhibitors)

 Final Step

Click to download full resolution via product page

Caption: Role as an intermediate in the synthesis of complex pharmaceutical agents.

Safety and Handling
While a comprehensive toxicological profile is not widely published, standard laboratory

precautions should be taken when handling Ethyl 2-aminothiazole-5-carboxylate.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8][12]

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area.
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Storage: Store in a cool, dry place, typically between 2-8°C, in a tightly sealed container.[2]

[8]

Hazards: May cause skin and serious eye irritation. May be harmful if swallowed.[12][13]

Conclusion
Ethyl 2-aminothiazole-5-carboxylate is a versatile and valuable heterocyclic compound. Its

well-defined physical and chemical properties, combined with its accessible synthesis and

specific reactivity, make it an indispensable starting material for the development of a wide

array of biologically active molecules. Its established role in the synthesis of important

anticancer drugs underscores its significance to the fields of medicinal chemistry and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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